Cas no 2229034-00-6 (2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid
• CAS No: 2229034-00-6
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 6129340
• PubChem ID: 165696450
• Update Time: 2025-10-28

2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2,4,6-trihydroxyphenyl)cyclopropyl]acetic acid
• 2229034-00-6
• EN300-1735963

• Inchi： 1S/C11H12O6/c12-5-3-6(13)8(7(14)4-5)11(1-2-11)9(15)10(16)17/h3-4,9,12-15H,1-2H2,(H,16,17)
• InChI Key： MMQRXQWEOKNKQU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C(=CC(=CC=2O)O)O)CC1

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid

Comprehensive Analysis of 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid (CAS No. 2229034-00-6)

In the realm of organic chemistry and pharmaceutical research, 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid (CAS No. 2229034-00-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylacetic acid backbone and trihydroxyphenyl moiety, presents a fascinating case study for researchers exploring bioactive molecules. Its molecular framework combines the stability of a cyclopropane ring with the reactivity of multiple hydroxyl groups, making it a subject of interest in drug discovery and material science.

The 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid structure is particularly notable for its potential antioxidant properties, a topic highly relevant in today's health-conscious society. With increasing consumer interest in natural antioxidants and anti-aging compounds, this molecule's polyphenolic nature aligns well with current market trends. Researchers are investigating whether its multiple hydroxyl groups could contribute to free radical scavenging, similar to other well-known plant-derived antioxidants like resveratrol or quercetin.

From a synthetic chemistry perspective, the preparation of 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid presents interesting challenges. The incorporation of both cyclopropyl and aromatic hydroxyl functionalities requires careful consideration of protecting group strategies and reaction conditions. Recent advances in green chemistry methodologies have opened new possibilities for more sustainable synthesis routes, addressing another key concern in modern chemical research.

The compound's potential applications extend beyond pharmaceuticals. In the field of functional materials, the trihydroxyphenyl component could contribute to novel polymer systems or metal-chelating agents. This versatility makes CAS No. 2229034-00-6 particularly interesting for researchers working at the intersection of chemistry and materials science, where multi-functional building blocks are increasingly valuable.

Analytical characterization of 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid requires sophisticated techniques. Modern spectroscopic methods including NMR (particularly 13C NMR for the cyclopropane ring), mass spectrometry, and infrared spectroscopy are essential for confirming its structure and purity. The compound's chromophoric properties, derived from its aromatic system, also make it amenable to various UV-Vis spectroscopic analyses, important for quality control in potential applications.

In biochemical contexts, preliminary studies suggest that the cyclopropylacetic acid moiety might influence the molecule's interaction with biological targets. This structural feature is found in several bioactive compounds, raising questions about potential enzyme inhibition or receptor modulation capabilities. However, comprehensive pharmacological profiling remains to be completed, representing an active area of investigation for medicinal chemists.

The stability profile of 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid under various conditions is another critical research aspect. Understanding its behavior in different pH environments and its susceptibility to oxidative degradation is crucial for any practical application. These stability studies are particularly relevant given the current emphasis on formulation science in pharmaceutical development.

From a commercial perspective, the availability of CAS No. 2229034-00-6 remains limited, primarily serving research purposes. However, as interest grows in multi-functional organic compounds, particularly those with potential health benefits, this situation may change. The compound's structural features make it a candidate for structure-activity relationship studies in various therapeutic areas, contributing to the growing field of rational drug design.

Environmental considerations regarding 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid are also being examined. With increasing regulatory focus on green chemistry metrics, researchers are evaluating the compound's biodegradability and potential ecotoxicity. These assessments are becoming standard practice in chemical development, reflecting broader societal concerns about sustainable science.

In conclusion, 2-hydroxy-2-1-(2,4,6-trihydroxyphenyl)cyclopropylacetic acid represents an intriguing subject for multiple scientific disciplines. Its combination of aromatic polyhydroxy and cyclopropane features creates a unique molecular platform with potential applications ranging from medicine to materials science. As research continues to uncover its properties and possible uses, this compound may emerge as an important building block in various technological and therapeutic advancements.